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Compound Name: Ethyl cyclopentanecarboxylate

Cat. No.: B1329522 Get Quote

Introduction
Ethyl cyclopentanecarboxylate (CAS No. 5453-85-0) is a versatile ester widely utilized as an

intermediate in the synthesis of pharmaceuticals and as a fragrance component, valued for its

characteristic fruity odor.[1] Its chemical structure, consisting of a cyclopentane ring attached to

an ethyl ester group, dictates its unique physical and chemical properties. This guide provides

a comprehensive overview of the critical physical properties of ethyl
cyclopentanecarboxylate, offering field-proven insights and detailed experimental protocols

for their determination. This document is intended to be a vital resource for researchers,

scientists, and drug development professionals who handle this compound.

Core Physical and Chemical Properties
A thorough understanding of the physical properties of ethyl cyclopentanecarboxylate is

paramount for its effective use in research and development, particularly in process design,

safety assessments, and quality control.

General Characteristics
Ethyl cyclopentanecarboxylate is typically a colorless to pale yellow liquid at room

temperature.[2] It possesses a pleasant, fruity aroma, which has led to its application in the

fragrance industry.[1]

Quantitative Physical Properties
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The key physical parameters of ethyl cyclopentanecarboxylate are summarized in the table

below. These values have been compiled and cross-referenced from multiple authoritative

sources to ensure accuracy.

Property Value Source(s)

Molecular Formula C₈H₁₄O₂ [1][3][4][5]

Molecular Weight 142.20 g/mol [1][3][4][6]

Density 0.995 g/cm³ [1][7]

Boiling Point 178.1 °C at 760 mmHg [1][7]

Melting Point
Not available (liquid at room

temperature)
[7][8]

Refractive Index (n_D^20) 1.453 [1][7]

Flash Point 56.4 °C [1][7]

Solubility
Low in water; soluble in

organic solvents
[2]

Vapor Pressure
1.0 ± 0.3 mmHg at 25°C

(Predicted)
[1]

Note on Melting Point: One source reports a melting point of 109 °C, which is inconsistent with

its state as a liquid at ambient temperatures and is likely an error.[1] Most sources do not

provide a specific melting point, which is typical for a substance that remains liquid under

standard laboratory conditions.

Spectroscopic Profile
The structural elucidation and confirmation of ethyl cyclopentanecarboxylate rely on various

spectroscopic techniques. The following sections detail the expected spectral characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum provides characteristic signals corresponding to the

ethyl and cyclopentyl moieties. Data is available from instruments such as the BRUKER AC-
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300.[9]

¹³C NMR: The carbon NMR spectrum will show distinct peaks for the carbonyl carbon, the

carbons of the cyclopentane ring, and the ethyl group carbons.[9]

Infrared (IR) Spectroscopy
The IR spectrum is a valuable tool for identifying the functional groups present in the molecule.

A strong absorption band characteristic of the C=O stretch of the ester group is a key feature.

Mass Spectrometry (MS)
Mass spectrometry data, including GC-MS analysis, can be used to determine the molecular

weight and fragmentation pattern of ethyl cyclopentanecarboxylate, aiding in its

identification. The top peak in the mass spectrum is observed at m/z 101.[9]

Safety and Handling
As a flammable liquid and potential irritant, proper safety precautions are essential when

handling ethyl cyclopentanecarboxylate.

GHS Hazard Classification
Flammable liquids: Category 3 (Warning: Flammable liquid and vapor)[3]

Skin corrosion/irritation: Category 2 (Warning: Causes skin irritation)[3]

Serious eye damage/eye irritation: Category 2A (Warning: Causes serious eye irritation)[3]

Specific target organ toxicity, single exposure; Respiratory tract irritation: (Warning: May

cause respiratory irritation)[3]

Safe Handling and Storage
Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[10]

Ventilation: Use in a well-ventilated area.
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Storage: Store in a cool, well-ventilated place away from sources of ignition.[10]

Firefighting: In case of fire, use CO₂, dry chemical, or foam for extinction.[10]

Experimental Protocols for Physical Property
Determination
The following protocols provide step-by-step methodologies for the experimental determination

of key physical properties of ethyl cyclopentanecarboxylate. These protocols are designed to

be self-validating and are grounded in established laboratory practices.

Determination of Boiling Point
The boiling point is a fundamental physical property that can be used to assess the purity of a

liquid sample. Simple distillation is a common and effective method for this determination.

Methodology:

Apparatus Setup: Assemble a simple distillation apparatus in a fume hood.

Sample Preparation: Place a small volume of ethyl cyclopentanecarboxylate into the

distillation flask, along with a few boiling chips to ensure smooth boiling.

Heating: Gently heat the distillation flask.

Temperature Monitoring: Position a thermometer so that the bulb is just below the side arm

of the distillation head to accurately measure the temperature of the vapor that is in

equilibrium with the boiling liquid.

Data Recording: Record the temperature at which the liquid is actively boiling and a stable

temperature is observed on the thermometer. This stable temperature is the boiling point.

Barometric Pressure: Record the atmospheric pressure, as boiling point is pressure-

dependent.
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Start

Calibrate Refractometer with Distilled Water

Apply Ethyl Cyclopentanecarboxylate to Prism

Ensures Accuracy

Initiate Measurement at 20°C

Record Refractive Index

Instrument provides reading

Clean Prism with Solvent

End

 

Step 1: Mass Measurement

Weigh clean, dry pycnometer (m1)

Step 2: Sample Filling

Fill pycnometer with ethyl cyclopentanecarboxylate

Step 3: Mass Measurement

Weigh filled pycnometer (m2)

Step 4: Temperature

Record sample temperature

Step 5: Volume Calibration

Determine pycnometer volume (V) using distilled water

Step 6: Calculation

Density = (m2 - m1) / V

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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